Cas no 1805458-35-8 (Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate)

• Product Name: Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate
• CAS No: 1805458-35-8
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4795335
• Update Time: 2025-06-11

Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate

• Inchi： 1S/C10H7BrN2O4/c1-17-10(14)8-3-7(13(15)16)2-6(5-12)9(8)4-11/h2-3H,4H2,1H3
• InChI Key： NLNSUZVTTKCNMG-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate

Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate (CAS No. 1805458-35-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate, identified by its CAS number 1805458-35-8, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its nitro, cyano, and bromomethyl functional groups, presents a unique structural framework that makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. The strategic placement of these functional groups not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications, making it a valuable asset in the development of novel therapeutic agents.

The significance of Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate is further underscored by its applications in the synthesis of complex molecules that mimic natural bioactive compounds. In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The compound's ability to serve as a precursor for constructing heterocyclic scaffolds has made it particularly useful in this context. For instance, derivatives of this compound have been explored as potential kinase inhibitors, where the bromomethyl group can be selectively functionalized to introduce additional pharmacophores that enhance binding affinity and selectivity.

Recent advancements in synthetic methodologies have expanded the utility of Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate beyond traditional medicinal chemistry applications. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl and heteroaryl groups at various positions of the benzoate core. This flexibility has allowed researchers to generate libraries of analogs with tailored biological activities. Moreover, the nitro and cyano groups can be reduced or converted into other functional moieties, providing additional avenues for structural diversification.

The incorporation of Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate into drug discovery pipelines has been facilitated by its compatibility with various spectroscopic and analytical techniques. High-resolution nuclear magnetic resonance (NMR) spectroscopy allows for precise elucidation of its molecular structure, while mass spectrometry (MS) provides confirmatory data on molecular weight and fragmentation patterns. These analytical tools are crucial for ensuring the purity and identity of intermediates and final products during synthetic protocols.

In the context of computational chemistry, Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate has been utilized as a reference compound for virtual screening and molecular docking studies. Its well-defined three-dimensional structure allows for accurate modeling interactions with biological targets such as enzymes and receptors. This approach has accelerated the identification of lead compounds that exhibit high binding affinity and favorable pharmacokinetic properties. Furthermore, density functional theory (DFT) calculations have been employed to predict the electronic properties and reactivity profiles of this compound, providing insights into its behavior in different chemical environments.

The role of Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate in materials science is another emerging area of interest. Its ability to form coordination complexes with transition metals has led to investigations into its potential applications as a ligand or catalyst in organic transformations. These complexes exhibit unique catalytic activities that can be harnessed for asymmetric synthesis or polymerization reactions. Additionally, the luminescent properties of certain metal complexes derived from this compound have been explored for use in optoelectronic devices.

The environmental impact of using Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate as an intermediate must also be considered. While it offers numerous synthetic advantages, proper handling and disposal protocols must be followed to minimize any potential ecological risks. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, including solvent-free reactions and catalytic methods that reduce waste generation.

Future directions in the study of Methyl 2-bromomethyl-3-cyano-5-nitrobenzoate may involve exploring its role in developing next-generation therapeutics. The integration of machine learning algorithms with experimental data has enabled high-throughput screening approaches to identify novel derivatives with enhanced biological activity. This interdisciplinary approach holds promise for accelerating drug discovery processes and addressing unmet medical needs.